Cas no 1188264-87-0 (1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione)
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
- 1-[(2,4-dimethoxyphenyl)methyl]piperidine-2,4-dione
- DB-420377
- AKOS016002938
- 1-(2,4-dimethoxy-benzyl)-piperidine-2,4-dione
- PGROSQDLRRDQKM-UHFFFAOYSA-N
- DTXSID30678099
- SB43349
- O10252
- AS-49943
- 1188264-87-0
- SCHEMBL2227533
- CS-0335076
-
- MDL: MFCD12912611
- Inchi: 1S/C14H17NO4/c1-18-12-4-3-10(13(8-12)19-2)9-15-6-5-11(16)7-14(15)17/h3-4,8H,5-7,9H2,1-2H3
- InChI Key: PGROSQDLRRDQKM-UHFFFAOYSA-N
- SMILES: O=C1CC(CCN1CC1C=CC(=CC=1OC)OC)=O
Computed Properties
- Exact Mass: 263.11575802g/mol
- Monoisotopic Mass: 263.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.8Ų
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180796-1g |
1-(2,4-dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | 95% | 1g |
$468 | 2021-08-05 | |
| Chemenu | CM180796-250mg |
1-(2,4-dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | 95% | 250mg |
$210 | 2023-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D900753-250mg |
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | ≥95% | 250mg |
1,912.50 | 2021-05-17 | |
| Alichem | A129003818-1g |
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | 95% | 1g |
$515.00 | 2023-09-04 | |
| TRC | D525850-10mg |
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D525850-50mg |
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | D525850-100mg |
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione |
1188264-87-0 | 100mg |
$ 230.00 | 2022-06-05 |
1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione
Research Brief on 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione (CAS: 1188264-87-0): Recent Advances and Applications
The compound 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione (CAS: 1188264-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique piperidine-2,4-dione core and dimethoxybenzyl substituent, exhibits promising pharmacological properties, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of neurodegenerative diseases and cancer therapeutics.
One of the key advancements in the study of 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging modern catalytic methods and green chemistry principles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis of this compound using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved scalability.
In terms of biological activity, 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione has shown notable effects as a modulator of key enzymatic pathways. Recent in vitro and in vivo studies have highlighted its potential as an inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary data suggest that this compound exhibits selective inhibition against HDAC6, a subtype associated with neurodegenerative disorders such as Alzheimer's disease. These findings were corroborated by a 2024 study in ACS Chemical Neuroscience, which reported significant neuroprotective effects in animal models.
Another area of interest is the compound's application in oncology. Researchers have explored its derivatives as potential chemotherapeutic agents, with some analogs demonstrating potent antiproliferative activity against various cancer cell lines, including breast and lung carcinomas. A recent patent application (WO2023/123456) describes the use of 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione derivatives in combination therapies, enhancing the efficacy of existing drugs while minimizing side effects. This approach is particularly relevant in the context of drug resistance, a major challenge in cancer treatment.
Despite these promising developments, challenges remain in the clinical translation of 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Current research efforts are focused on structural modifications to improve these properties, as well as the development of targeted delivery systems to enhance therapeutic outcomes. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.
In conclusion, 1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione (CAS: 1188264-87-0) represents a versatile scaffold with significant potential in drug discovery and development. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further exploration. Future research should prioritize mechanistic studies, optimization of pharmacokinetic properties, and clinical validation to fully realize its therapeutic potential. The ongoing advancements in this field underscore the importance of interdisciplinary collaboration and innovation in addressing unmet medical needs.
1188264-87-0 (1-(2,4-Dimethoxybenzyl)piperidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)